molecular formula C5H9N3O2S B8507032 1-ethanesulfonyl-1H-pyrazol-3-ylamine

1-ethanesulfonyl-1H-pyrazol-3-ylamine

Cat. No.: B8507032
M. Wt: 175.21 g/mol
InChI Key: IGQIFKPSMDDIIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-ethanesulfonyl-1H-pyrazol-3-ylamine is a useful research compound. Its molecular formula is C5H9N3O2S and its molecular weight is 175.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H9N3O2S

Molecular Weight

175.21 g/mol

IUPAC Name

1-ethylsulfonylpyrazol-3-amine

InChI

InChI=1S/C5H9N3O2S/c1-2-11(9,10)8-4-3-5(6)7-8/h3-4H,2H2,1H3,(H2,6,7)

InChI Key

IGQIFKPSMDDIIA-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)(=O)N1C=CC(=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethanesulfonyl-3-nitro-1H-pyrazole (139 mg, 0.68 mmol) was dissolved in ethyl acetate (3 mL) and methanol (3 mL) was added. Palladium, 10 wt. % on carbon, wet (˜50 mg) was added to the mixture. The vial was charged with hydrogen gas (via balloon) and the mixture was stirred for 16 h at 25° C. The mixture was passed through a plug of celite and concentrated in vacuo followed by purification by flash column chromatography (Merck silica gel 60, 40-63 μm; 25% ethyl acetate/hexanes to 90% ethyl acetate/hexanes) afforded 1-ethanesulfonyl-1H-pyrazol-3-ylamine (88 mg, 74%) as a faintly yellow wax: ESI-LRMS m/e calcd for C5H9N3O2S [M+] 175.04, found 176.3 [M+H+], 351.2 [2M+H+].
Quantity
139 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

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